3-methyl[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one

• IUPAC Name: 3-methyl-7H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C6H6N4O/c1-4-8-9-5-6(11)7-2-3-10(4)5/h2-3H,1H3,(H,7,11)
• InChI Key: QFGHYWRMIDUWNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CNC2=O
• Molecular Formula: C6H6N4O
• DSSTOX Substance ID: DTXSID30315235
• Molecular Weight: 150.14 g/mol
• CAS RN: 68774-82-3

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, derivatives of [1,2,4]triazolo[4,3-a]pyrazine have been synthesized and screened against cancer cell lines. Another study discussed the synthesis of a small molecule library based on the [1,2,4]triazolo[4,3-a]pyrazine platform.

Scientific Research Applications

Energetic Materials

Compounds with a [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine backbone, which is similar to the structure of the compound , have been synthesized and used as energetic materials. .

Heat-Resistant Explosives

. .

Primary Explosives

. .

Light-Emitting Materials

. This suggests that similar structures, like the compound , could potentially be used in the development of new light-emitting materials.

Contaminant Analysis

The compound “3-methyl[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one” and its derivatives could potentially be used in contaminant analysis. .

Mechanism of Action

Target of Action

The primary target of 3-methyl[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one is the c-Met kinase . This kinase plays a crucial role in cellular growth, survival, and migration, making it a significant target in cancer research .

Mode of Action

3-methyl[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one interacts with c-Met kinase, inhibiting its activity . This inhibition disrupts the signaling pathways that promote cancer cell growth and survival, leading to potential anti-tumor activity .

Biochemical Pathways

The compound’s interaction with c-Met kinase affects various biochemical pathways involved in cell growth and survival . The exact downstream effects are complex and depend on the specific cellular context .

Pharmacokinetics

The compound’s ability to inhibit c-met kinase at the nanomolar level suggests it may have good bioavailability .

Result of Action

The compound exhibits excellent anti-tumor activity against various cancer cell lines, including A549, MCF-7, and HeLa . Its IC50 values against these cell lines are 0.83 ± 0.07 μM, 0.15 ± 0.08 μM, and 2.85 ± 0.74 μM, respectively .